molecular formula C8H15Br2O5P B3050803 Acetic acid, dibromo(diethoxyphosphinyl)-, ethyl ester CAS No. 28845-75-2

Acetic acid, dibromo(diethoxyphosphinyl)-, ethyl ester

Cat. No. B3050803
CAS RN: 28845-75-2
M. Wt: 381.98 g/mol
InChI Key: XKZDOIGWQFLTMZ-UHFFFAOYSA-N
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Description

“Acetic acid, dibromo(diethoxyphosphinyl)-, ethyl ester” is a chemical compound. It is also known as “Triethyl phosphonoacetate” or "(Diethoxyphosphinyl)acetic acid ethyl ester" .


Synthesis Analysis

The synthesis of an ester can be accomplished in several ways. In a typical lab setting, esterification occurs when an alcohol and a carboxylic acid are reacted in the presence of an acid catalyst, such as concentrated sulfuric acid . Other synthetic pathways to esters also exist. For example, acid chlorides react with alcohols to yield an ester and hydrochloric acid .


Molecular Structure Analysis

The molecular structure of “Acetic acid, dibromo(diethoxyphosphinyl)-, ethyl ester” is complex. It contains a total of 31 bonds, including 14 non-H bonds, 2 multiple bonds, 9 rotatable bonds, 2 double bonds, 1 ester (aliphatic), and 1 phosphate/thiophosphate .


Chemical Reactions Analysis

Esters, including “Acetic acid, dibromo(diethoxyphosphinyl)-, ethyl ester”, undergo important reactions known as hydrolysis. Acidic hydrolysis of an ester gives a carboxylic acid and an alcohol. Basic hydrolysis of an ester gives a carboxylate salt and an alcohol .

Scientific Research Applications

Organophosphorus Chemistry and Synthesis

Triethyldibromophosphonoacetate serves as a valuable reagent in organic synthesis. Researchers use it in reactions such as Horner-Wadsworth-Emmons reactions and Tsuji-Trost type reactions. These transformations allow for the efficient construction of carbon-carbon bonds, making it a versatile tool for creating complex organic molecules .

Antiviral and Anticancer Agents

The compound plays a crucial role in the synthesis of acyclic nucleoside phosphonates (ANPs). ANPs are essential antiviral and anticancer drugs. By incorporating Triethyldibromophosphonoacetate into their structures, scientists can fine-tune their properties, enhancing their effectiveness against viral infections and cancer cells .

Chelating Agents in Imaging

Phosphonates, including Triethyldibromophosphonoacetate, act as chelating agents. In medical imaging, chelators bind to metal ions (such as technetium-99m) and facilitate their delivery to specific tissues. This property allows for targeted imaging, aiding in the diagnosis and monitoring of diseases .

Catalysis

Researchers explore the catalytic properties of phosphonates, including Triethyldibromophosphonoacetate. These compounds can serve as ligands for transition metals, enabling efficient catalytic reactions. Their applications range from industrial processes to pharmaceutical synthesis .

Ion Exchange Materials

Phosphonates find use in ion exchange resins and materials. These materials selectively bind ions, allowing for purification, separation, and water softening. Triethyldibromophosphonoacetate contributes to the design of effective ion exchange systems .

Polymer Components

In the realm of materials science, phosphonates play a role in polymer chemistry. They contribute to the formulation of paints, adhesives, and coatings. Triethyldibromophosphonoacetate’s presence in polymer matrices enhances their properties, such as flame retardancy and durability .

Safety and Hazards

Ethyl acetate, a similar compound, is considered hazardous. It is a flammable liquid and vapor that causes serious eye irritation and may cause drowsiness or dizziness. It is recommended to handle it with protective gloves, clothing, and eye/face protection .

properties

IUPAC Name

ethyl 2,2-dibromo-2-diethoxyphosphorylacetate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H15Br2O5P/c1-4-13-7(11)8(9,10)16(12,14-5-2)15-6-3/h4-6H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XKZDOIGWQFLTMZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C(P(=O)(OCC)OCC)(Br)Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H15Br2O5P
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10546969
Record name Ethyl dibromo(diethoxyphosphoryl)acetate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10546969
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

381.98 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Acetic acid, dibromo(diethoxyphosphinyl)-, ethyl ester

CAS RN

28845-75-2
Record name Ethyl dibromo(diethoxyphosphoryl)acetate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10546969
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 28845-75-2
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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